N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine
Overview
Description
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine (MNP) is a highly versatile and potent chemical compound with a wide range of applications in scientific research and laboratory experiments. Its unique chemical structure and properties make it an attractive choice for a variety of applications. MNP has been used in many areas of research and laboratory experiments, including protein synthesis, drug discovery, and biochemistry.
Scientific Research Applications
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been used in a wide range of scientific research applications. It has been used in protein synthesis to study the structure and function of proteins, as well as the interactions between proteins and other molecules. It has also been used in drug discovery studies to identify potential new drugs and to study the effects of existing drugs on biological systems. In addition, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been used in biochemistry studies to study the structure and function of enzymes and other proteins, as well as the interactions between proteins and other molecules.
Mechanism of Action
The mechanism of action of N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine is not fully understood. However, it is believed that the compound acts as a competitive inhibitor of the enzyme cytochrome P450, which is responsible for the metabolism of many drugs and other compounds. The inhibition of this enzyme leads to the accumulation of the drug or compound in the body, which can lead to increased efficacy or toxicity.
Biochemical and Physiological Effects
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450, which can lead to increased efficacy or toxicity of drugs and other compounds. It has also been found to increase the activity of the enzyme cyclooxygenase, which is responsible for the production of prostaglandins and other compounds involved in inflammation and pain. In addition, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of acetylcholine and other neurotransmitters.
Advantages and Limitations for Lab Experiments
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has a number of advantages and limitations for lab experiments. One of the main advantages of N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine is its high potency, which makes it an attractive choice for a wide range of applications. In addition, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine is relatively stable and can be stored for extended periods of time. However, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine is also highly toxic and should be handled with care. In addition, its solubility in water is relatively low, which can limit its use in certain experiments.
Future Directions
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has a wide range of potential applications in scientific research and laboratory experiments. One of the most promising areas of research is its use in drug discovery and development. N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been shown to inhibit the activity of cytochrome P450, which can lead to increased efficacy or toxicity of drugs and other compounds. In addition, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has been found to increase the activity of cyclooxygenase, which can be used to develop new anti-inflammatory drugs and other compounds. In addition, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine can be used to study the structure and function of proteins and enzymes, as well as the interactions between proteins and other molecules. Finally, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine has potential applications in biochemistry and physiology, as it has been shown to inhibit the activity of acetylcholinesterase and other enzymes involved in the transmission of signals in the nervous system.
Synthesis Methods
N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine can be synthesized using a variety of methods. The most common method involves the reaction of pyridine with 2-chloro-3-nitro-5-tetrafluoroethylbenzene in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is then followed by the addition of methyl iodide to form the desired product. Other methods of synthesis include the reaction of pyridine with 2-chloro-3-nitro-5-tetrafluoroethylbenzene in the presence of a base such as sodium hydroxide or potassium hydroxide followed by the addition of methyl iodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine involves the nitration of 2-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine followed by N-methylation of the resulting nitro compound.", "Starting Materials": [ "2-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Nitric acid", "Sulfuric acid", "Methanol", "Methyl iodide" ], "Reaction": [ "Step 1: Nitration of 2-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine with nitric acid and sulfuric acid to yield 3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Step 2: Reduction of 3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridine with a reducing agent such as iron and hydrochloric acid to yield 3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Step 3: N-methylation of 3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine with methyl iodide and a base such as potassium carbonate in methanol to yield N-methyl-3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Step 4: Nitration of N-methyl-3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine with nitric acid and sulfuric acid to yield N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Step 5: Reduction of N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridine with a reducing agent such as iron and hydrochloric acid to yield N-methyl-3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine", "Step 6: N-methylation of N-methyl-3-amino-5-(1,1,2,2-tetrafluoroethyl)pyridine with methyl iodide and a base such as potassium carbonate in methanol to yield the final product, N-methyl-3-nitro-5-(1,1,2,2-tetrafluoroethyl)pyridin-2-amine" ] } | |
CAS RN |
2742659-76-1 |
Molecular Formula |
C8H7F4N3O2 |
Molecular Weight |
253.2 |
Purity |
95 |
Origin of Product |
United States |
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